tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate

• IUPAC Name: tert-butyl N-[2-(4-phenylbutanoylamino)ethyl]carbamate
• InChI: InChI=1S/C17H26N2O3/c1-17(2,3)22-16(21)19-13-12-18-15(20)11-7-10-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: KXXDFDDGBHGUSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCNC(=O)CCCC1=CC=CC=C1
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

“tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate” is a chemical compound with the molecular formula C17H26N2O3. It is used for research purposes.

Synthesis Analysis

The synthesis of carbamates, such as “tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate”, often involves the condensation of tert-butyl 2-amino phenylcarbamate with various substituted carboxylic acids in the presence of EDCI and HOBt as coupling reagents. Another method involves the palladium-catalyzed cross-coupling reaction of tert-butyl carbamate with various aryl (Het) halides.

Molecular Structure Analysis

The molecular weight of “tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate” is 306.40.

Chemical Reactions Analysis

Carbamates, including “tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate”, are often used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Scientific Research Applications

Pharmaceutical Synthesis

This compound could serve as an intermediate in the synthesis of various pharmaceutical drugs. .

Organic Synthesis Building Blocks

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Antibiotic Development

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Mechanism of Action

Carbamates are widely utilized in medicinal chemistry due to their chemical stability and capability to permeate cell membranes. They can modulate inter- and intramolecular interactions with target enzymes or receptors.

Future Directions

Carbamates, including “tert-butyl N-[2-(4-phenylbutanamido)ethyl]carbamate”, have received much attention in recent years due to their application in drug design and discovery. They play an important role in modern drug discovery and medicinal chemistry.